Cas no 1805262-27-4 (6-Chloro-3-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine)
6-Chloro-3-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 6-Chloro-3-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine
-
- Inchi: 1S/C7H2ClF6N/c8-3-1-2(9)4(6(10)11)5(15-3)7(12,13)14/h1,6H
- InChI Key: DQYRPBKVQQKKQM-UHFFFAOYSA-N
- SMILES: ClC1=CC(=C(C(F)F)C(C(F)(F)F)=N1)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 220
- XLogP3: 3.5
- Topological Polar Surface Area: 12.9
6-Chloro-3-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029054161-1g |
6-Chloro-3-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine |
1805262-27-4 | 97% | 1g |
$1,475.10 | 2022-04-01 |
6-Chloro-3-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 6-Chloro-3-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine
Research Briefing on 6-Chloro-3-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine (CAS: 1805262-27-4)
6-Chloro-3-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine (CAS: 1805262-27-4) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by multiple fluorine substituents, exhibits remarkable chemical stability and bioactivity, making it a promising candidate for the development of novel agrochemicals and pharmaceuticals. Recent studies have explored its synthesis, reactivity, and biological activities, shedding light on its potential as a key intermediate or active ingredient in various applications.
Recent research has focused on the synthetic pathways for 6-Chloro-3-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine, with an emphasis on optimizing yield and purity. A study published in the Journal of Fluorine Chemistry (2023) demonstrated a high-yield synthesis route involving the fluorination of a pyridine precursor under controlled conditions. The authors reported a yield of over 85% and highlighted the compound's stability under various pH conditions, which is critical for its potential use in formulations. This advancement addresses previous challenges related to the scalability of fluorinated pyridine synthesis.
In the agrochemical sector, 6-Chloro-3-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine has been investigated as a precursor for herbicides and fungicides. A 2024 study in Pest Management Science evaluated its efficacy as an inhibitor of fungal cytochrome P450 enzymes, demonstrating potent activity against Botrytis cinerea and Fusarium graminearum. The study also noted its low environmental persistence compared to traditional fungicides, aligning with the growing demand for sustainable agrochemical solutions. These findings position the compound as a viable candidate for next-generation crop protection agents.
Pharmaceutical research has also explored the therapeutic potential of this compound. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2023) investigated its role as a modulator of inflammatory pathways. The results indicated significant inhibition of NF-κB activation in vitro, suggesting potential applications in treating inflammatory diseases. However, further pharmacokinetic and toxicological studies are required to assess its suitability for clinical development. The study underscores the need for structural optimization to enhance bioavailability while maintaining activity.
In conclusion, 6-Chloro-3-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine (CAS: 1805262-27-4) represents a versatile compound with promising applications in both agrochemical and pharmaceutical fields. Recent advancements in synthesis and biological evaluation have highlighted its potential, though challenges remain in optimizing its properties for specific applications. Future research should focus on structure-activity relationships, formulation development, and comprehensive safety assessments to fully realize its potential. This compound exemplifies the intersection of chemical innovation and biological utility, offering exciting opportunities for further exploration.
1805262-27-4 (6-Chloro-3-(difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)